Cas no 13567-11-8 (g-Amanitin, de-S-oxide (9CI))

• Product name: g-Amanitin, de-S-oxide (9CI)
• CAS No: 13567-11-8
• MF: C₃₉H₅₄N₁₀O₁₂S
• MW: 886.97086763382
• CID: 206158
• PubChem ID: 71586969

g-Amanitin, de-S-oxide (9CI) Chemical and Physical Properties

Names and Identifiers

• g-Amanitin, de-S-oxide (9CI)
• EINECS 236-970-9
• GAMMA-AMANITIN
• GAMMA-AMANITINE
• γ-Amanitin
• γ-Amanitin, de-S-oxide
• gamma-Amanitin, de-S-oxide
• 13567-11-8
• DTXSID60159487

• Inchi： InChI=1S/C39H54N10O12S/c1-5-16(2)31-36(59)42-12-29(54)43-26-15-62-38-22(21-7-6-19(51)8-23(21)46-38)10-24(33(56)41-13-30(55)47-31)44-37(60)32(17(3)18(4)50)48-35(58)27-9-20(52)14-49(27)39(61)25(11-28(40)53)45-34(26)57/h6-8,16-18,20,24-27,31-32,46,50-52H,5,9-15H2,1-4H3,(H2,40,53)(H,41,56)(H,42,59)(H,43,54)(H,44,60)(H,45,57)(H,47,55)(H,48,58)
• InChI Key： JPQAXLYDHQQGBO-UHFFFAOYSA-N
• SMILES： CCC(C1NC(=O)CNC(=O)C2CC3=C(SCC(C(NC(C(N4CC(O)CC4C(NC(C(N2)=O)C(C(O)C)C)=O)=O)CC(=O)N)=O)NC(=O)CNC1=O)NC1C=C(C=CC3=1)O)C

Computed Properties

• Exact Mass: 902.35900
• Monoisotopic Mass: 886.36433837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 62
• Rotatable Bond Count: 6
• Complexity: 1740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 344

Experimental Properties

• Color/Form: Not available
• Density: 1.1427 (rough estimate)
• Refractive Index: 1.7400 (estimate)
• PSA: 379.86000
• LogP: -1.08710
• Solubility: Not available

g-Amanitin, de-S-oxide (9CI) Security Information

• Hazardous Material transportation number：UN 1544
• Packing Group：I
• HazardClass：6.1(a)
• Packing Group：I
• Hazard Level：6.1(a)
• PackingGroup：I
• Safety Term：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Oligopeptides